4-(1-(2-(4-allyl-2-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 1-(4-methoxyphenyl)-4-[1-[2-(2-methoxy-4-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C30H31N3O4/c1-4-7-21-10-15-27(28(18-21)36-3)37-17-16-32-26-9-6-5-8-25(26)31-30(32)22-19-29(34)33(20-22)23-11-13-24(35-2)14-12-23/h4-6,8-15,18,22H,1,7,16-17,19-20H2,2-3H3
• InChI Key: VRFHMENKUKHTSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCOC5=C(C=C(C=C5)CC=C)OC
• Molecular Formula: C30H31N3O4
• Molecular Weight: 497.6 g/mol

Description

4-(1-(2-(4-allyl-2-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C30H31N3O4 and its molecular weight is 497.595. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on heterocyclic compounds, including imidazo[1,2-a]pyridines and benzimidazoles, has provided valuable insights into their synthesis and potential applications. For instance, the synthesis of diverse heterocycles from Pyrazoloylhydroximoyl Chloride has been explored, showcasing the versatility of reactions involving similar structural motifs (Zohdi, Osman, & Abdelhamid, 1997). This research outlines various synthetic pathways leading to compounds with potential pharmaceutical and material science applications.

Applications in Material Science and Pharmacology

The synthesis and study of compounds with similar structural features have applications in material science and pharmacology. For example, the development of liquid crystalline compounds, such as p-phenylenediamine di 4-[2-(allyloxy ethoxy) benzamide], illustrates the potential of such molecules in creating new materials with specific optical and physical properties (Qingjun, 2007). Additionally, novel syntheses of benzo[4,5]imidazo[1,2-a]pyridine derivatives highlight the continued interest in exploring the chemical space around these cores for potential pharmacological agents (Goli-Garmroodi et al., 2015).

Corrosion Inhibition and Molecular Modeling

The study of imidazole-based molecules for corrosion inhibition of carbon steel in acidic mediums offers insights into the application of similar compounds in industrial and engineering contexts (Costa et al., 2021). Such research not only contributes to the understanding of the chemical interactions at the molecular level but also opens avenues for the development of more efficient corrosion inhibitors.